Cas no 1492221-28-9 ((1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine)

• Product Name: (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine
• CAS No: 1492221-28-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5939711
• PubChem ID: 66162665
• Update Time: 2025-10-17

(1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanamine, 1-cyclopropyl-N-methyl-
• (1-cyclopropyl-1H-imidazol-5-yl)methyl](methyl)a mine
• 1-(1-cyclopropyl-1H-imidazol-5-yl)-N-methylmethanamine
• (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine
• EN300-1240613
• AKOS015505752
• 1492221-28-9
• [(1-cyclopropyl-1H-imidazol-5-yl)methyl](methyl)amine

• Inchi： 1S/C8H13N3/c1-9-4-8-5-10-6-11(8)7-2-3-7/h5-7,9H,2-4H2,1H3
• InChI Key： BXGQSTJNMGELAB-UHFFFAOYSA-N
• SMILES： C1N(C2CC2)C(CNC)=CN=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 316.0±17.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Additional information on (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine

Comprehensive Overview of (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine (CAS No. 1492221-28-9): Properties, Applications, and Research Insights

The compound (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine (CAS No. 1492221-28-9) is a specialized organic molecule featuring a unique imidazole core substituted with a cyclopropyl group and a methylamine side chain. This structural configuration endows it with distinct chemical and pharmacological properties, making it a subject of interest in medicinal chemistry and drug discovery. Researchers and industry professionals frequently search for terms like "imidazole derivatives synthesis", "cyclopropylamine applications", and "CAS 1492221-28-9 uses", reflecting its relevance in contemporary scientific discourse.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. The imidazole ring in (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine is particularly noteworthy due to its role in modulating biological activity. This aligns with trending topics such as "small molecule drug design" and "fragment-based drug discovery", which dominate academic and industrial research agendas. The compound’s CAS No. 1492221-28-9 is often queried alongside keywords like "pharmacokinetic profiling" and "structure-activity relationship (SAR)", underscoring its utility in optimizing drug candidates.

Synthetic routes to (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine typically involve multistep organic transformations, including cyclization and N-alkylation reactions. These methods are frequently discussed in forums focusing on "green chemistry alternatives" and "catalytic efficiency", reflecting the growing emphasis on sustainable synthesis. The compound’s cyclopropyl moiety is also a hotspot for researchers investigating "ring strain effects" on molecular stability and reactivity, a topic gaining traction in computational chemistry circles.

Beyond its synthetic appeal, (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine has garnered attention for its potential bioactive properties. Preliminary studies suggest interactions with neurotransmitter receptors, linking it to searches like "CNS drug development" and "neuropharmacology". Its methylamine group further enhances its solubility and bioavailability, key considerations in "lead compound optimization". These attributes make it a promising scaffold for addressing unmet medical needs, particularly in neurological and metabolic disorders.

From a commercial perspective, suppliers and manufacturers often highlight CAS No. 1492221-28-9 in catalogs featuring "high-purity research chemicals" and "custom synthesis services". The compound’s niche applications resonate with queries such as "scalable synthesis protocols" and "GMP-grade intermediates", catering to pharmaceutical and biotechnology sectors. Regulatory compliance and intellectual property considerations are also frequently associated with this compound, reflecting its proprietary potential.

In summary, (1-cyclopropyl-1H-imidazol-5-yl)methyl(methyl)amine (CAS No. 1492221-28-9) represents a versatile and scientifically significant molecule. Its structural features, synthetic accessibility, and biological relevance position it at the intersection of cutting-edge research and industrial innovation. As interest grows in "precision medicine" and "targeted therapeutics", this compound is poised to remain a focal point in both academic and applied chemistry landscapes.